5,5-Diethyl-6-isopropoxyuracil
Description
5,5-Diethyl-6-isopropoxyuracil is a synthetic uracil derivative characterized by two ethyl groups at the 5-position and an isopropoxy substituent at the 6-position of the pyrimidine ring. This structural modification confers unique physicochemical properties, including increased hydrophobicity due to the bulky alkyl and alkoxy groups. Uracil derivatives are widely studied for their roles in medicinal chemistry, particularly as enzyme inhibitors or prodrugs.
Properties
CAS No. |
85432-38-8 |
|---|---|
Molecular Formula |
C11H18N2O3 |
Molecular Weight |
226.27 g/mol |
IUPAC Name |
5,5-diethyl-6-propan-2-yloxypyrimidine-2,4-dione |
InChI |
InChI=1S/C11H18N2O3/c1-5-11(6-2)8(14)12-10(15)13-9(11)16-7(3)4/h7H,5-6H2,1-4H3,(H,12,14,15) |
InChI Key |
JCCCTNJHSBDHRA-UHFFFAOYSA-N |
SMILES |
CCC1(C(=O)NC(=O)N=C1OC(C)C)CC |
Canonical SMILES |
CCC1(C(=O)NC(=O)N=C1OC(C)C)CC |
Other CAS No. |
85432-38-8 |
Synonyms |
4-O-isopropyl barbitone |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Reactivity: The isopropoxy group in 5,5-Diethyl-6-isopropoxyuracil shows lower reactivity toward acylation compared to amino groups in analogs like 6-anilino derivatives .
- Therapeutic Potential: Unlike 5-fluorouracil, 5,5-Diethyl-6-isopropoxyuracil lacks clinical relevance, possibly due to poor bioavailability from its hydrophobic nature.
- Data Limitations : Direct studies on this compound are sparse; most insights are extrapolated from structural analogs .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
